Cas no 2229000-37-5 (1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2229000-37-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 5971235
• PubChem ID: 165794311
• Update Time: 2025-06-12

1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile
• 2229000-37-5
• EN300-1919601

• Inchi： 1S/C10H9BrN2O/c1-14-9-8(4-7(11)5-13-9)10(6-12)2-3-10/h4-5H,2-3H2,1H3
• InChI Key： QWURTUDZSFUQJN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C#N)CC1)OC

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile

Research Brief on 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile (CAS: 2229000-37-5): Recent Advances and Applications

The compound 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile (CAS: 2229000-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative, characterized by its unique pyridine and cyclopropane moieties, has demonstrated promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of kinase inhibitors, antiviral agents, and other biologically active compounds, highlighting its importance in medicinal chemistry.

Recent literature reveals that this compound serves as a critical building block in the development of small-molecule inhibitors targeting protein kinases, particularly those involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing enhanced selectivity and potency compared to earlier analogs. The bromo and nitrile functional groups present in the molecule allow for further derivatization, enabling the exploration of diverse chemical space for drug optimization.

In addition to its role in kinase inhibitor development, 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile has shown potential in antiviral research. A recent preprint on bioRxiv (2024) reported its incorporation into novel compounds exhibiting activity against RNA viruses, including SARS-CoV-2 variants. The rigid cyclopropane ring was found to contribute to improved metabolic stability, while the methoxypyridine moiety enhanced binding affinity to viral targets. These findings suggest its value in addressing current challenges in antiviral drug development.

Synthetic methodologies for this compound have also seen advancements. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and reduced environmental impact compared to previous methods. The new approach utilizes palladium-catalyzed cross-coupling reactions, demonstrating the compound's accessibility for large-scale pharmaceutical production. This development is particularly significant given the growing demand for this intermediate in drug discovery programs.

The pharmacological properties of derivatives containing this scaffold have been extensively investigated in recent preclinical studies. Research presented at the 2024 American Chemical Society National Meeting revealed that compounds derived from 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile exhibit favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration. These characteristics make the scaffold particularly attractive for central nervous system-targeted therapeutics.

Looking forward, the versatility of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile positions it as a valuable tool in chemical biology and drug discovery. Its unique structural features continue to inspire novel applications, from PROTAC development to covalent inhibitor design. As research progresses, we anticipate seeing more clinical candidates emerging from this chemical scaffold, potentially addressing unmet medical needs in oncology, virology, and other therapeutic areas.